3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide

• IUPAC Name: N-(2,6-dimethylphenyl)-3-phenylmethoxybenzamide
• InChI: InChI=1S/C22H21NO2/c1-16-8-6-9-17(2)21(16)23-22(24)19-12-7-13-20(14-19)25-15-18-10-4-3-5-11-18/h3-14H,15H2,1-2H3,(H,23,24)
• InChI Key: PAVMQTIIJFLFLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of benzamides and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide is not well understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the development of various diseases. This compound has also been found to have antioxidant and anti-inflammatory properties, which contribute to its therapeutic potential.
Biochemical and Physiological Effects:
Studies have shown that 3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide has a significant impact on various biochemical and physiological processes in the body. It has been found to regulate the expression of certain genes, inhibit the proliferation of cancer cells, and reduce inflammation in the body. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide in laboratory experiments is its high potency and selectivity. This compound has been found to exhibit significant activity at low concentrations, making it an ideal candidate for drug discovery and development. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are many future directions for the research and development of 3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide. One area of focus is the development of more efficient and cost-effective synthesis methods. Another direction is the investigation of the compound's potential applications in the treatment of other diseases such as Alzheimer's disease and diabetes. Additionally, further research is needed to better understand the compound's mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide can be achieved through several methods. One of the most commonly used methods is the reaction of 2,6-dimethylphenyl isocyanate with benzyl alcohol in the presence of a base such as sodium hydride. The resulting product is then treated with benzoyl chloride to obtain the final product.

Scientific Research Applications

The potential applications of 3-(benzyloxy)-N-(2,6-dimethylphenyl)benzamide in scientific research are vast. This compound has been found to exhibit significant activity against various diseases such as cancer, inflammation, and neurodegenerative disorders. It has also been used as a tool in the study of protein-protein interactions and drug discovery.